Cas no 864501-47-3 (3-(6-methoxynaphthalen-2-yl)prop-2-enal)

• Product Name: 3-(6-methoxynaphthalen-2-yl)prop-2-enal
• CAS No: 864501-47-3
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• CID: 3269386
• PubChem ID: 101776655
• Update Time: 2025-10-28

3-(6-methoxynaphthalen-2-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 2-PROPENAL, 3-(6-METHOXY-2-NAPHTHALENYL)-, (2E)-
• 3-(6-methoxynaphthalen-2-yl)prop-2-enal
• 864501-47-3
• EN300-1858008
• SCHEMBL22423733

• Inchi： 1S/C14H12O2/c1-16-14-7-6-12-9-11(3-2-8-15)4-5-13(12)10-14/h2-10H,1H3/b3-2+
• InChI Key： UHYLRAJJAGBXTM-NSCUHMNNSA-N
• SMILES： C(=O)/C=C/C1=CC=C2C(=C1)C=CC(OC)=C2

Computed Properties

• Exact Mass: 212.083729621Da
• Monoisotopic Mass: 212.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-(6-methoxynaphthalen-2-yl)prop-2-enal

3-(6-Methoxynaphthalen-2-yl)prop-2-enal: A Comprehensive Overview of CAS No. 864501-47-3

3-(6-Methoxynaphthalen-2-yl)prop-2-enal, also known by its CAS number 864501-47-3, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a methoxy-substituted naphthalene ring and an aldehyde functional group. The combination of these features endows 3-(6-methoxynaphthalen-2-yl)prop-2-enal with a range of interesting properties and potential applications.

The molecular formula of 3-(6-methoxynaphthalen-2-yl)prop-2-enal is C₁₅H₁₄O₂, and its molecular weight is approximately 230.27 g/mol. The compound's structure can be visualized as a naphthalene ring with a methoxy group at the 6-position, connected to a propenal moiety. This structural arrangement provides a basis for its chemical reactivity and biological activity.

In recent years, 3-(6-methoxynaphthalen-2-yl)prop-2-enal has been the subject of extensive research, particularly in the context of its potential therapeutic applications. One area of focus has been its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators in various inflammatory diseases. This makes 3-(6-methoxynaphthalen-2-yl)prop-2-enal a promising candidate for the development of novel anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 3-(6-methoxynaphthalen-2-yl)prop-2-enal has also demonstrated potential as an antioxidant. Research has indicated that it can scavenge free radicals and protect cells from oxidative stress, which is implicated in numerous chronic conditions, including cardiovascular disease and neurodegenerative disorders. The antioxidant properties of this compound are attributed to its ability to stabilize reactive oxygen species (ROS), thereby reducing cellular damage.

In the realm of cancer research, 3-(6-methoxynaphthalen-2-yl)prop-2-enal has shown promise as an anticancer agent. Preclinical studies have revealed that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which this compound exerts its anticancer effects is not yet fully understood, but it is believed to involve the modulation of signaling pathways that regulate cell survival and proliferation.

The synthetic accessibility of 3-(6-methoxynaphthalen-2-yl)prop-2-enal has also contributed to its appeal in academic and industrial settings. Several efficient synthetic routes have been developed to produce this compound on a laboratory scale, making it readily available for further investigation. One such method involves the condensation of 6-methoxynaphthalene with acrolein in the presence of a suitable catalyst, followed by purification steps to obtain the desired product.

The physical properties of 3-(6-methoxynaphthalen-2-yl)prop-2-enal, such as its melting point and solubility characteristics, are important considerations for both research and practical applications. The compound typically appears as a yellowish solid with a melting point ranging from 50°C to 55°C. It exhibits moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO), but is relatively insoluble in water. These properties facilitate its use in various experimental protocols and formulations.

In terms of safety and handling, it is important to note that while 3-(6-methoxynaphthalen-2-yl)prop-2-enal is not classified as a hazardous material under current regulations, appropriate precautions should be taken when working with this compound. This includes wearing personal protective equipment (PPE), such as gloves and goggles, and conducting experiments in well-ventilated areas to minimize exposure risks.

The future prospects for 3-(6-methoxynaphthalen-2-yl)prop-2-enal are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its therapeutic potential through structural modifications and drug delivery strategies. Additionally, there is growing interest in exploring the synergistic effects of this compound when combined with other therapeutic agents, which could lead to more effective treatment regimens for various diseases.

In conclusion, 3-(6-methoxynaphthalen-2-y l)prop - 2 - en al strong > (CAS No . 8 64501 - 47 - 3 ) represents a fascinating molecule with diverse applications in medicine and chemistry . Its unique structural features , coupled with its promising biological activities , make it an attractive target for further investigation . As research continues to advance , it is likely that new insights into the potential uses of this compound will emerge , contributing to the development of innovative solutions for unmet medical needs . p >